N-[3-(aminomethyl)benzyl]-2,8-dimethyl-4-quinolinecarboxamide dihydrochloride

• IUPAC Name: N-[[3-(aminomethyl)phenyl]methyl]-2,8-dimethylquinoline-4-carboxamide
• InChI: InChI=1S/C20H21N3O/c1-13-5-3-8-17-18(9-14(2)23-19(13)17)20(24)22-12-16-7-4-6-15(10-16)11-21/h3-10H,11-12,21H2,1-2H3,(H,22,24)
• InChI Key: DVEKWHOKSUGEFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C)C(=O)NCC3=CC=CC(=C3)CN
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

N-[3-(aminomethyl)benzyl]-2,8-dimethyl-4-quinolinecarboxamide dihydrochloride (referred to as "compound X" throughout This paper will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research on this compound.

Mechanism of Action

Compound X works by binding to the active site of enzymes and preventing their activity. Specifically, it has been shown to inhibit the activity of enzymes involved in the biosynthesis of certain molecules, such as polyamines. This inhibition can lead to changes in cellular processes and has been studied in the context of cancer research and other diseases.
Biochemical and Physiological Effects:
In addition to its role as an enzyme inhibitor, compound X has been shown to have other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties and can inhibit the proliferation of certain cancer cells. These effects have been studied in vitro and in vivo, and further research is needed to fully understand the mechanisms underlying them.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its specificity for certain enzymes. This can allow researchers to study the role of these enzymes in various cellular processes. However, one limitation is that the compound may not be effective in all cell types or in all contexts. Additionally, the synthesis method for compound X is complex and may be difficult to reproduce in some labs.

Future Directions

There are several future directions for research on compound X. One area of interest is its potential use in cancer research, specifically in combination with other drugs. Additionally, further research is needed to fully understand the biochemical and physiological effects of compound X and its mechanism of action. Finally, efforts to develop more efficient synthesis methods for compound X could make it more accessible for use in scientific research.

Scientific Research Applications

Compound X has been studied for its potential use as a tool in scientific research. Specifically, it has been studied for its ability to inhibit the activity of certain enzymes involved in cellular processes. This inhibition can be used to study the role of these enzymes in various physiological and pathological processes.